3-[(Dimethylcarbamoyl)methoxy]benzoic acid

• IUPAC Name: 3-[2-(dimethylamino)-2-oxoethoxy]benzoic acid
• InChI: InChI=1S/C11H13NO4/c1-12(2)10(13)7-16-9-5-3-4-8(6-9)11(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key: AKJPSGWLPLHZAS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C11H13NO4
• DSSTOX Substance ID: DTXSID80588134
• Molecular Weight: 223.22 g/mol
• CAS No.: 926259-55-4

Description

3-[(Dimethylcarbamoyl)methoxy]benzoic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of 3,5-Dimethoxy-4-Methyl Benzoic Acid : A study by Sinha, Mandal, and Chandrasekaran (2000) demonstrates the selective deprotonation of potassium salts of 3-methoxy and 3,5-dimethoxy benzoic acids at the position para to the carboxylate group, leading to the synthesis of 3,5-dimethoxy-4-methyl benzoic acid (Sinha, Mandal, & Chandrasekaran, 2000).

• Radiation-Induced Hydroxylation : Research by Gaisberger and Solar (2001) investigates the hydroxylation process of methoxy- and hydroxy-benzoic acids induced by γ-radiation. This study provides insights into the chemical transformations that these compounds undergo under specific conditions (Gaisberger & Solar, 2001).

• Crystalline Structure Analysis : Raffo et al. (2014) conducted a study on the crystalline structures of alkoxy-substituted benzoic acids, including 3-(methoxy)benzoic acid. Their research helps in understanding the molecular factors influencing the structures of these compounds (Raffo et al., 2014).

Industrial and Material Applications

• Industrial Scale-Up for SGLT2 Inhibitors : Zhang et al. (2022) describe the practical process of synthesizing 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate in manufacturing SGLT2 inhibitors, highlighting the scalability and economic efficiency of this process (Zhang et al., 2022).

• Photoluminescence in Polymer Complexes : Gao, Zhang, and Li (2016) investigate the effect of substituent groups on the benzene ring of benzoic acid-functionalized polystyrene with Eu(III) Ion on photoluminescence properties. This study contributes to the understanding of how chemical modifications can influence material properties (Gao, Zhang, & Li, 2016).

Biochemical and Medical Research

• Antimicrobial and Molluscicidal Activity : A study by Orjala et al. (1993) on Piper aduncum leaves identified several prenylated benzoic acid derivatives with significant antimicrobial and molluscicidal activities. This research highlights the potential of benzoic acid derivatives in developing new therapeutic agents (Orjala et al., 1993).

• Biotransformation and Pharmacological Potential : Hsu et al. (2007) explored the biotransformation of gallic acid by Beauveria sulfurescens, producing various metabolites, including methoxy-substituted benzoic acids. Their study suggests the potential use of these compounds in pharmacological research (Hsu et al., 2007).